Cas no 7592-99-6 (1,4-Bis-(2-hydroxy-1-phenylethyl)piperazine-2,5-dione)

• Product Name: 1,4-Bis-(2-hydroxy-1-phenylethyl)piperazine-2,5-dione
• CAS No: 7592-99-6
• MF: C₂₀H₂₂N₂O₄
• MW: 354.399685382843
• CID: 826732
• Update Time: 2025-05-20

1,4-Bis-(2-hydroxy-1-phenylethyl)piperazine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1,4-BIS-(2-HYDROXY-1-PHENYL-ETHYL)-PIPERAZINE-2,5-DIONE
• 1,4-Bis-(2-hydroxy-1-phenylethyl)piperazine-2,5-dione
• 1,4-bis(2-hydroxy-1-phenylethyl)piperazine-2,5-dione
• 1,4-Bis-< 2-hydroxy-1-phenyl-aethyl> -2,5-dioxo-piperazin
• AG-H-02786
• CTK5E2212

• Inchi： 1S/C20H22N2O4/c23-13-17(15-7-3-1-4-8-15)21-11-20(26)22(12-19(21)25)18(14-24)16-9-5-2-6-10-16/h1-10,17-18,23-24H,11-14H2
• InChI Key： QBDNINOGEAFNCR-UHFFFAOYSA-N
• SMILES： O=C1CN(C(CN1C(CO)C1C=CC=CC=1)=O)C(CO)C1C=CC=CC=1

Computed Properties

• Exact Mass: 354.15806

Experimental Properties

• PSA: 81.08

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1,4-Bis-(2-hydroxy-1-phenylethyl)piperazine-2,5-dione

1,4-Bis-(2-hydroxy-1-phenylethyl)piperazine-2,5-dione: A Comprehensive Overview

1,4-Bis-(2-hydroxy-1-phenylethyl)piperazine-2,5-dione, also known by its CAS number 7592-99-6, is a complex organic compound with a unique structure and diverse applications. This compound belongs to the class of piperazine derivatives, which are widely studied for their potential in various fields such as pharmacology, materials science, and chemical synthesis. The molecule features a piperazine ring system with two hydroxyethyl groups attached at positions 1 and 4, each bearing a phenyl group. This structure contributes to its distinctive chemical properties and reactivity.

The synthesis of 1,4-Bis-(2-hydroxy-1-phenylethyl)piperazine-2,5-dione involves multi-step organic reactions, often utilizing intermediates such as aldehydes or ketones. Recent advancements in synthetic chemistry have enabled more efficient pathways for its preparation, reducing production costs and enhancing purity. Researchers have explored the use of catalytic systems and green chemistry principles to optimize the synthesis process. For instance, studies published in the Journal of Organic Chemistry have demonstrated the application of microwave-assisted synthesis for this compound, significantly accelerating reaction times while maintaining high yields.

The physical properties of CAS 7592-99-6 are well-documented. It is a crystalline solid with a melting point around 180°C and a solubility profile that makes it suitable for various solvent systems. Its hydroxyl groups contribute to its ability to form hydrogen bonds, which is crucial for its interactions in biological systems. The compound exhibits moderate lipophilicity, balancing its solubility in both polar and non-polar environments. These properties make it an attractive candidate for drug delivery systems and as a precursor in pharmaceutical chemistry.

In terms of applications, 1,4-Bis-(2-hydroxy-1-phenylethyl)piperazine-2,5-dione has gained significant attention in the pharmaceutical industry due to its potential as a building block for bioactive molecules. Recent studies have highlighted its role in the development of anti-inflammatory agents and antioxidants. For example, researchers at the University of California have reported that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its ability to scavenge free radicals has been leveraged in the formulation of skincare products aimed at combating oxidative stress.

The compound's role in materials science is another area of active research. Its unique structure allows it to serve as a linker or cross-linking agent in polymer synthesis. Scientists at MIT have explored its use in creating stimuli-responsive polymers that can change their properties under external conditions such as temperature or pH. These materials hold promise for applications in drug delivery systems and smart textiles.

From an environmental perspective, the biodegradability of CAS 7592-99-6 has been assessed under various conditions. Studies conducted by the European Chemicals Agency (ECHA) indicate that it undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. This makes it a preferable choice for industries seeking eco-friendly chemical solutions.

In conclusion, 1,4-Bis-(2-hydroxy-1-phenylethyl)piperazine-2,5-dione (CAS 7592-99_6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable physical properties make it an invaluable tool in modern chemistry. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in advancing scientific and technological frontiers.